Cas no 862776-43-0 (1-(2-Chloro-4-nitrophenyl)-1H-imidazole)
862776-43-0 structure
Product Name:1-(2-Chloro-4-nitrophenyl)-1H-imidazole
CAS No:862776-43-0
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD07658180
CID:718446
PubChem ID:5305374
Update Time:2025-04-19
1-(2-Chloro-4-nitrophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(2-chloro-4-nitrophenyl)-
- 1-(2-chloro-4-nitrophenyl)-1H-imidazole
- 1-(2-chloro-4-nitrophenyl)imidazole
- 862776-43-0
- 1-(2-CHLORO-4-NITRO-PHENYL)-1H-IMIDAZOLE
- DTXSID20415455
- MFCD07658180
- SCHEMBL993916
- CS-0313851
- LS-07842
- AKOS001087015
- KOTLGSKWTAGNAD-UHFFFAOYSA-N
- 1-(2-Chloro-4-nitrophenyl)-1H-imidazole
-
- MDL: MFCD07658180
- Inchi: 1S/C9H6ClN3O2/c10-8-5-7(13(14)15)1-2-9(8)12-4-3-11-6-12/h1-6H
- InChI Key: KOTLGSKWTAGNAD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 223.01500
- Monoisotopic Mass: 223.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.64000
- LogP: 2.95710
1-(2-Chloro-4-nitrophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414638-500 mg |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB414638-1 g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 1g |
€239.00 | 2023-04-24 | ||
| Chemenu | CM314979-1g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 95% | 1g |
$94 | 2023-01-19 | |
| Chemenu | CM314979-5g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 95% | 5g |
$283 | 2023-01-19 | |
| TRC | C130185-250mg |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C130185-500mg |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | C130185-1000mg |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 1g |
$ 480.00 | 2022-06-06 | ||
| Chemenu | CM314979-5g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 95% | 5g |
$351 | 2021-08-18 | |
| Chemenu | CM314979-10g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 95% | 10g |
$586 | 2021-08-18 | |
| Chemenu | CM314979-25g |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole |
862776-43-0 | 95% | 25g |
$1052 | 2021-08-18 |
1-(2-Chloro-4-nitrophenyl)-1H-imidazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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